Cas no 1805243-47-3 (5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805243-47-3
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4812369
• Update Time: 2025-10-30

5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-1-3-2-19-6(8(13,14)15)5(4(3)7(11)12)20-9(16,17)18/h2,7H,1H2
• InChI Key： VZXXDYJLRMYYRW-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)(F)F)C(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805243-47-3)

5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805243-47-3, belongs to a class of pyridine derivatives that exhibit remarkable structural and functional diversity. The presence of multiple fluorinated and halogenated substituents in its molecular framework endows it with unique chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with a chloromethyl group, two trifluoromethyl groups, and a trifluoromethoxy group. This arrangement not only enhances its reactivity but also opens up numerous possibilities for its application in synthesizing complex pharmacophores. The compound's high degree of fluorination is particularly noteworthy, as fluorine atoms are known to influence the metabolic stability, binding affinity, and overall efficacy of drug molecules.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral to many pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The specific substitution pattern in 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine makes it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex therapeutic agents. The chloromethyl group, for instance, can be readily transformed into various functional groups through nucleophilic substitution reactions, allowing for the facile construction of diverse molecular architectures. Similarly, the presence of multiple trifluoromethyl groups can improve the lipophilicity and metabolic stability of derived compounds, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that derivatives of 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine may exhibit potent activity against various targets, including enzymes and receptors involved in inflammatory pathways. This aligns with the current trend toward developing targeted therapies that modulate specific disease mechanisms.

The synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to avoid unwanted side products is paramount. However, the availability of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, has made it increasingly feasible to construct complex fluorinated pyridines efficiently.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805243-47-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it a compound of significant interest. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an important role in the discovery and development of novel therapeutic agents.